Cas no 1807156-47-3 (Methyl 2-cyano-4-fluoro-3-formylbenzoate)

• Product Name: Methyl 2-cyano-4-fluoro-3-formylbenzoate
• CAS No: 1807156-47-3
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4795547
• Update Time: 2023-08-17

Methyl 2-cyano-4-fluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-3-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)6-2-3-9(11)8(5-13)7(6)4-12/h2-3,5H,1H3
• InChI Key： HLSAPSOESABYJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C#N)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2